2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine

• Molecular Formula: C13H12ClFN2O
• Molecular Weight: 266.70 g/mol
• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methoxy]-6-methylpyridin-2-amine
• InChI: InChI=1S/C13H12ClFN2O/c1-8-5-6-12(13(16)17-8)18-7-9-10(14)3-2-4-11(9)15/h2-6H,7H2,1H3,(H2,16,17)
• InChI Key: NHJGEJYBAYYTFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)OCC2=C(C=CC=C2Cl)F)N

Description

2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine is a useful research compound. Its molecular formula is C13H12ClFN2O and its molecular weight is 266.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-3-hydroxy-6-methylpyridine (4.3 g, 0.035 mol), dichloromethane (26 ml) and 40% aqueous sodium hydroxide solution (26 ml) was stirred for five minutes at room temperature, then 2-chloro-6-fluorobenzyl chloride (6.8 g, 0.038 mol) and Adogen 464 (2.5 ml) were added and stirring continued for 16 hours. The mixture was diluted with water and extracted with dichloromethane. Drying and evaporation of the organic extracts and trituration with ethanol gave the desired product. Yield 6.3 g (67%), m.p. 108°-109 ° C.